2-Methoxy-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide

• IUPAC Name: 2-methoxy-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C20H20N2O3/c1-12-16-11-14(10-13-6-5-9-22(18(13)16)20(12)24)21-19(23)15-7-3-4-8-17(15)25-2/h3-4,7-8,10-12H,5-6,9H2,1-2H3,(H,21,23)
• InChI Key: WWFRKDUVJAWHMH-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• CAS No.: 898410-96-3

Description

2-Methoxy-N-(3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Cyclohexyl or Benzyl Isocyanide Reactions : Cyclohexyl or benzyl isocyanide, benzoyl-, or 4-methoxybenzoylformic acid and semicarbazones underwent Ugi reactions to give Ugi adducts, which were then stirred with sodium ethoxide to give 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, constituting a new class of pseudopeptidic [1,2,4]triazines (Sañudo et al., 2006).

• X-ray Diffraction and DFT Calculations : A novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide was analyzed using X-ray single crystal diffraction, IR spectroscopy, and quantum chemical computation, highlighting the utility of these methods in understanding the molecular structure and properties of complex organic compounds (Demir et al., 2015).

Photoreactions and Synthesis

• Photolysis of 4-Methoxycarbonyl Derivatives : The photolysis of 4-methoxycarbonyl derivatives yielded various organic structures, demonstrating the utility of photochemical reactions in organic synthesis (Tian et al., 1988).

• Hofmann Rearrangement and Heterocyclic System Synthesis : Hofmann rearrangement of specific carbamides led to new heterocyclic systems, showcasing methods for synthesizing complex organic molecules (Deady & Devine, 2006).

Tubular Architectures and Polymerization

• Syntheses of Polymers with Tapered Side Groups : Research on polymers with tapered side groups forming tubular supramolecular architectures suggests potential applications in material science and nanotechnology (Percec et al., 1996).